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Compound of Interest

Compound Name: STF-118804

Cat. No.: B15615598 Get Quote

Essential Safety and Handling Guide for STF-118804
This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with STF-118804. It is designed to be

a preferred source for laboratory safety and chemical handling, offering procedural guidance to

ensure safe and effective use.

Chemical Identifier: STF-118804 is a potent and specific inhibitor of nicotinamide

phosphoribosyltransferase (NAMPT).

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for STF-118804.
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Property Value Source

Molecular Formula C25H23N3O4S [1][2][3]

Molecular Weight 461.5 g/mol [1]

CAS Number 894187-61-2 [1][3]

Purity >98% [3]

Formulation Powder [3]

Storage Temperature -20°C [3]

Stability
≥ 4 years (when stored

properly)
[1]

Solubility
- DMSO: 20 mg/mL - DMF: 25

mg/mL - Ethanol: 1 mg/mL
[1]

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory when handling STF-118804 to minimize

exposure and ensure personal safety.

Eye Protection: Chemical safety goggles or a face shield are required.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile gloves).

Body Protection: A lab coat must be worn. For procedures with a risk of splashing, consider

additional protective clothing.

Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a

NIOSH-approved respirator is necessary.

Handling and Storage Procedures
Adherence to proper handling and storage protocols is crucial for maintaining the integrity of

STF-118804 and ensuring a safe laboratory environment.
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Operational Plan:
Engineering Controls: All work with STF-118804 powder should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Weighing: When weighing the powder, use an analytical balance within the fume hood.

Solution Preparation: Prepare solutions in the fume hood. For detailed protocols on

preparing stock solutions, refer to the experimental protocols section.

Spill Prevention: Handle the compound carefully to avoid generating dust or spills.

Storage Plan:
Store STF-118804 in a tightly sealed, light-resistant container.

Keep the compound in a freezer at -20°C for long-term stability.[3]

Solutions in DMSO may be stored at -20°C for up to 3 months.[3]

Disposal Plan
Proper disposal of STF-118804 and its waste is essential to prevent environmental

contamination and comply with regulations.

Chemical Waste: Dispose of unused STF-118804 and any contaminated materials (e.g.,

pipette tips, tubes) as hazardous chemical waste.

Waste Containers: Use designated, properly labeled hazardous waste containers.

Local Regulations: Follow all local, state, and federal regulations for hazardous waste

disposal. Contact your institution's Environmental Health and Safety (EHS) department for

specific guidance.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill: In case of a spill, evacuate the area and prevent unauthorized entry. Wearing

appropriate PPE, cover the spill with an absorbent material, and collect it in a sealed

container for disposal as hazardous waste. Ventilate the area and wash the spill site after

material pickup is complete. For large spills, contact your institution's EHS department

immediately.

Experimental Protocols
Detailed methodologies for common experiments involving STF-118804 are provided below.

Preparation of Stock Solutions
For in vitro cell-based assays:

To prepare a 20 mg/mL stock solution, dissolve the appropriate amount of STF-118804
powder in fresh DMSO.[1]

Vortex briefly to ensure complete dissolution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store aliquots at -20°C.

For in vivo animal experiments:
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Formulation 1 (Parenteral Administration): A formulation for intraperitoneal injection

involves preparing a solution in a vehicle such as a mixture of DMSO, PEG300, Tween80,

and saline.

Formulation 2 (Subcutaneous Administration): For subcutaneous injection, STF-118804
can be suspended in corn oil.

In Vitro Cell Viability Assay
Seed human cell lines in 96-well plates.

Add increasing concentrations of STF-118804 to the wells.

Incubate the plates at 37°C in a 5% CO2 incubator for the desired time (e.g., 72 hours).[4]

Assess cell viability using a suitable reagent, such as CellTiter-Blue, by measuring

fluorescence at the appropriate excitation and emission wavelengths.[4]

Visual Workflow for Handling STF-118804
The following diagram illustrates the standard workflow for safely handling STF-118804 in a

laboratory setting.
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Caption: Workflow for Safe Handling of STF-118804.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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